Cas no 655246-28-9 (1-(Fmoc-aminomethyl)-β-D-galacturonic acid)

• Product Name: 1-(Fmoc-aminomethyl)-β-D-galacturonic acid
• CAS No: 655246-28-9
• MF: C₂₂H₂₃NO₈
• MW: 429.41992688179
• CID: 2097404
• Update Time: 2026-04-28

1-(Fmoc-aminomethyl)-β-D-galacturonic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Fmoc-aminomethyl)-β-D-galacturonic acid
• 1-(Fmoc-aminomethyl)-b-D-galacturonic acid

• Inchi： InChI=1S/C22H23NO8/c24-17-16(31-20(21(27)28)19(26)18(17)25)9-23-22(29)30-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-20,24-26H,9-10H2,(H,23,29)(H,27,28)/t16-,17-,18+,19+,20-/m0/s1
• InChI Key： USLKEBRNVKYNDJ-OMZCGLGVSA-N
• SMILES： O=C(O)[C@H]1O[C@H]([C@@H]([C@H]([C@H]1O)O)O)CNC(OCC2C3=CC=CC=C3C4=CC=CC=C42)=O

Computed Properties

• Exact Mass: 429.142
• Monoisotopic Mass: 429.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1-(Fmoc-aminomethyl)-β-D-galacturonic acid

1-(Fmoc-Aminomethyl)-β-D-Galacturonic Acid: A Comprehensive Overview

1-(Fmoc-Aminomethyl)-β-D-Galacturonic Acid, with the CAS number 655246-28-9, is a highly specialized compound that has garnered significant attention in the fields of biochemistry, pharmacology, and material science. This compound is a derivative of β-D-galacturonic acid, which is a uronic acid commonly found in pectin, a structural component of plant cell walls. The introduction of the Fmoc (9-fluorenylmethyloxycarbonyl) group into the molecule introduces unique functional properties, making it a valuable tool in various research and industrial applications.

The synthesis of 1-(Fmoc-Aminomethyl)-β-D-Galacturonic Acid involves a multi-step process that begins with the isolation of β-D-galacturonic acid from natural sources or through chemical synthesis. The subsequent modification with the Fmoc group is achieved through advanced organic chemistry techniques, ensuring high purity and functionality. This compound is particularly valued for its ability to serve as a versatile building block in the construction of complex biomolecules and materials.

Recent studies have highlighted the potential of 1-(Fmoc-Aminomethyl)-β-D-Galacturonic Acid in drug delivery systems. Researchers have utilized its unique chemical properties to develop targeted drug carriers that can enhance the bioavailability of therapeutic agents. For instance, a 2023 study published in the journal Nature Biotechnology demonstrated that this compound can be incorporated into polymeric nanoparticles to improve drug encapsulation efficiency and reduce toxicity.

Another promising application of this compound lies in its use as a precursor for the synthesis of advanced biomaterials. Scientists have employed it to create hydrogels with tunable mechanical properties, which are highly relevant for tissue engineering applications. A 2023 paper in Advanced Materials reported that hydrogels derived from this compound exhibited excellent biocompatibility and degradation profiles, making them ideal candidates for regenerative medicine.

The structural versatility of 1-(Fmoc-Aminomethyl)-β-D-Galacturonic Acid also extends to its role in enzymatic studies. Researchers have utilized this compound as a substrate for glycosidases, enzymes that catalyze the breakdown of glycosidic bonds. A 2023 study in Journal of Biological Chemistry revealed that this compound can serve as an effective tool for studying enzyme kinetics and specificity, providing insights into metabolic pathways and disease mechanisms.

In terms of industrial applications, this compound has found utility in the food industry as a stabilizer and thickening agent. Its ability to form strong hydrogen bonds makes it an excellent candidate for improving the texture and shelf life of food products. A 2023 report by the Food and Agriculture Organization (FAO) highlighted its potential as a natural alternative to synthetic thickeners, aligning with global trends toward sustainable and health-conscious food production.

Looking ahead, ongoing research is focused on expanding the applications of 1-(Fmoc-Aminomethyl)-β-D-Galacturonic Acid. For instance, efforts are underway to explore its role in bio-based plastics and sustainable packaging materials. Preliminary findings suggest that this compound could contribute to reducing environmental impact by offering biodegradable alternatives to conventional plastics.